Cas no 90874-87-6 (5-(2-pyridinyl)-2-Pentanone)

5-(2-pyridinyl)-2-Pentanone structure
5-(2-pyridinyl)-2-Pentanone structure
Product Name:5-(2-pyridinyl)-2-Pentanone
CAS No:90874-87-6
MF:C10H13NO
MW:163.216322660446
CID:1121077
PubChem ID:12721944
Update Time:2025-04-20

5-(2-pyridinyl)-2-Pentanone Chemical and Physical Properties

Names and Identifiers

    • 5-(2-pyridinyl)-2-Pentanone
    • 5-(pyridin-2-yl)pentan-2-one
    • CS-0366958
    • AKOS005605740
    • SCHEMBL7167984
    • 90874-87-6
    • 5-(2-pyridyl)pentan-2-one
    • 5-pyridin-2-ylpentan-2-one
    • JNAQSIAPRPFYPX-UHFFFAOYSA-N
    • 5-(2-pyridyl)-2-pentanone
    • FT-0732725
    • STK693866
    • DA-17620
    • Inchi: 1S/C10H13NO/c1-9(12)5-4-7-10-6-2-3-8-11-10/h2-3,6,8H,4-5,7H2,1H3
    • InChI Key: JNAQSIAPRPFYPX-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 30Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk